![molecular formula C11H11F3N2O4S B6263599 1',2'-dihydrospiro[azetidine-3,3'-indole]-2'-one, trifluoromethanesulfonic acid CAS No. 2225144-52-3](/img/no-structure.png)
1',2'-dihydrospiro[azetidine-3,3'-indole]-2'-one, trifluoromethanesulfonic acid
Description
Trifluoromethanesulfonic acid, also known as triflic acid, TFMS, TFSA, HOTf or TfOH, is a sulfonic acid with the chemical formula CF3SO3H . It is one of the strongest known acids and is widely used in research as a catalyst for esterification . It is a hygroscopic, colorless, slightly viscous liquid and is soluble in polar solvents .
Synthesis Analysis
Trifluoromethanesulfonic acid is produced industrially by electrochemical fluorination (ECF) of methanesulfonic acid . The resulting CF3SO2F is hydrolyzed, and the resulting triflate salt is reprotonated . Triflic acid is purified by distillation from triflic anhydride .Molecular Structure Analysis
The molecular formula of trifluoromethanesulfonic acid is CF3SO3H . The molecular weight is 150.07121 g/mol .Chemical Reactions Analysis
Triflic acid is useful in protonations because the conjugate base of triflic acid is nonnucleophilic . It is also used as an acidic titrant in nonaqueous acid-base titration because it behaves as a strong acid in many solvents .Physical And Chemical Properties Analysis
Trifluoromethanesulfonic acid is a colorless liquid with a density of 1.696 g/mL . It has a melting point of -40 °C and a boiling point of 162 °C . It is soluble in water .Mechanism of Action
Safety and Hazards
Triflic acid is considered hazardous and can cause severe acid burns . It is corrosive to metals and can cause acute oral toxicity, skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure) with the target organs being the respiratory system .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1',2'-dihydrospiro[azetidine-3,3'-indole]-2'-one, trifluoromethanesulfonic acid involves the reaction of an indole derivative with an azetidine derivative in the presence of a Lewis acid catalyst, followed by treatment with trifluoromethanesulfonic acid to form the final product.", "Starting Materials": [ "Indole derivative", "Azetidine derivative", "Lewis acid catalyst", "Trifluoromethanesulfonic acid" ], "Reaction": [ "The indole derivative is reacted with the azetidine derivative in the presence of a Lewis acid catalyst to form an intermediate spiro compound.", "The intermediate spiro compound is then treated with trifluoromethanesulfonic acid to form the final product, 1',2'-dihydrospiro[azetidine-3,3'-indole]-2'-one, trifluoromethanesulfonic acid." ] } | |
CAS RN |
2225144-52-3 |
Product Name |
1',2'-dihydrospiro[azetidine-3,3'-indole]-2'-one, trifluoromethanesulfonic acid |
Molecular Formula |
C11H11F3N2O4S |
Molecular Weight |
324.3 |
Purity |
95 |
Origin of Product |
United States |
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